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Compound of Interest

Compound Name:
Ethyl 1-

methylcyclopropanecarboxylate

Cat. No.: B031162 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl 1-methylcyclopropanecarboxylate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Properties and Hazards
Ethyl 1-methylcyclopropanecarboxylate is a flammable liquid and vapor.[1] Key safety

information is summarized in the table below.

Property Value Source

Physical State Liquid [2]

Appearance Light yellow [2]

Odor Odorless [2]

Flash Point 18 °C / 64.4 °F [2]

Boiling Point
129 - 133 °C / 264.2 - 271.4 °F

@ 760 mmHg
[2]

Specific Gravity 0.960 [2]

Vapor Density 3.94 [2]
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Hazard Statements:

H226: Flammable liquid and vapour.[1]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1]

P233: Keep container tightly closed.[1]

P240: Ground and bond container and receiving equipment.[1]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][3]

P242: Use non-sparking tools.[1][3]

P243: Take action to prevent static discharges.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the recommended PPE for handling Ethyl 1-methylcyclopropanecarboxylate.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Wear chemical safety goggles

that provide a complete seal

around the eyes. A face shield

may be necessary for splash

hazards.[4]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[4] Gloves

should be inspected for

integrity before each use.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact.[4] For

larger quantities, a chemical-

resistant apron may be

appropriate.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosols may be generated, a

NIOSH-approved respirator is

recommended.[4]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow minimizes the risk of exposure and contamination. The

following diagram outlines the key steps for the safe handling of Ethyl 1-
methylcyclopropanecarboxylate from receipt to disposal.
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Safe Handling Workflow for Ethyl 1-methylcyclopropanecarboxylate

Receiving & Storage

Handling & Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Well-Ventilated Area
Away from Ignition Sources

Don Appropriate PPE

Prepare for Use

Work in a Fume Hood

Use Non-Sparking Tools
and Ground Equipment

Keep Container Tightly Closed When Not in Use

Collect Waste in a Labeled,
Leak-Proof Container

Generate Waste

Dispose of as Hazardous Waste
According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 1-methylcyclopropanecarboxylate.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Control Ignition Sources: Eliminate all nearby ignition sources (e.g., open flames, sparks).[5]

Ventilate: Increase ventilation in the area, for instance by using a fume hood.[5]

Containment: For minor spills, contain the spill using an absorbent material like vermiculite or

sand, working from the outside in.[5][6]

Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.

Use non-sparking tools to collect the absorbed material.[7]

Place the waste in a sealed, labeled container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area with soap and water.

Reporting: Report the incident to your supervisor.[5]

For major spills, evacuate the area and contact emergency services.[5]

First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/PreparingForEmergencyChemicalSpills.pdf
https://www.fishersci.com/store/msds?partNumber=AC126711000&countryCode=US&language=en
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids. Get

medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation persists, call a

physician.[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[3]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[3][8]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Unused Ethyl 1-methylcyclopropanecarboxylate and any spill cleanup

materials should be collected in a suitable, closed, and properly labeled container.[3][7]

Waste Classification: This material should be treated as hazardous waste.[7]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][3] Do not empty into drains or

release into the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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